![molecular formula C19H22N2O5S B2469471 4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide CAS No. 954655-35-7](/img/structure/B2469471.png)
4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as JNJ-26481585 and has been found to have a wide range of applications in the field of biochemistry and pharmacology.
Scientific Research Applications
Photodynamic Therapy and Photosensitizer Properties
- Photodynamic Therapy Applications : Research has shown that certain benzenesulfonamide derivatives exhibit promising potential in photodynamic therapy, a treatment method for cancer. These compounds, such as zinc(II) phthalocyanine substituted with benzenesulfonamide units, demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
- Photosensitizing Abilities : These compounds have also been reported to possess suitable and sufficient photosensitizing abilities, especially for photocatalytic applications. This involves the synthesis and characterization of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, highlighting their effects on photophysical and photochemical properties (Öncül, Öztürk, & Pişkin, 2021).
Antifungal and Antibacterial Properties
- Antifungal Screening : Some benzenesulfonamide derivatives have been synthesized and shown potent antifungal activity against fungi like Aspergillus niger and Aspergillus flavus. This indicates the potential of these compounds in developing new antifungal treatments (Gupta & Halve, 2015).
- Antibacterial Agents : Derivatives of benzenesulfonamides have been synthesized with a focus on combating bacterial strains such as Escherichia coli. These compounds have been evaluated for their biofilm inhibitory action and cytotoxicity, suggesting their potential as therapeutic agents with less cytotoxicity (Abbasi et al., 2019).
Antiproliferative Activity in Cancer Treatment
- Anticancer Properties : Some N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared as potential antiproliferative agents. Their in vitro activity against various tumor cell lines, including breast cancer and neuroblastoma, has been studied, indicating their potential in the development of new anticancer agents (Motavallizadeh et al., 2014).
properties
IUPAC Name |
4-methoxy-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-16-5-3-15(4-6-16)21-13-14(11-19(21)22)12-20-27(23,24)18-9-7-17(26-2)8-10-18/h3-10,14,20H,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQDGXXMXKHQZIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.